Cas no 88444-02-4 (Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-)
88444-02-4 structure
Product Name:Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-
CAS No:88444-02-4
MF:C23H42O5
MW:398.576588153839
CID:632550
PubChem ID:71318004
Update Time:2025-04-19
Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-
- 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]pentanedioic acid
- 88444-02-4
- DTXSID80748190
-
- Inchi: 1S/C23H42O5/c1-19-13-10-11-15-20(19)14-9-7-5-3-2-4-6-8-12-16-23(28,17-21(24)25)18-22(26)27/h19-20,28H,2-18H2,1H3,(H,24,25)(H,26,27)
- InChI Key: JCBMEQILGZHUNJ-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCC1CCCCC1C
Computed Properties
- Exact Mass: 398.30322444g/mol
- Monoisotopic Mass: 398.30322444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 16
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 94.8Ų
Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
88444-02-4 (Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-) Related Products
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